![molecular formula C15H17N3O3 B5884646 N-(2-furylmethyl)-2-(3-oxo-5,6,7,8-tetrahydro-2(3H)-cinnolinyl)acetamide](/img/structure/B5884646.png)
N-(2-furylmethyl)-2-(3-oxo-5,6,7,8-tetrahydro-2(3H)-cinnolinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related cinnoline derivatives involves the treatment of 2-aminoarylbisfurylmethanes under specific conditions, such as with isoamyl nitrite/trimethylchlorosilane in dry acetonitrile, to achieve intramolecular cyclization and furan oxidative ring opening, leading to the formation of cinnoline derivatives (Abaev et al., 2000). Another approach involves Sonogashira cross-coupling reactions, which have been applied to synthesize compounds with structural similarities, indicating potential methods for synthesizing the compound of interest (Shylaprasad Durgadas et al., 2013).
Molecular Structure Analysis
Molecular structure analysis of similar compounds through DFT and experimental techniques like FT-IR and FT-Raman spectroscopy has provided insights into their vibrational spectroscopy and molecular docking studies. These analyses help in understanding the electron density, intermolecular charge transfers, and nonlinear optical properties of such compounds, which are essential for evaluating their potential applications (El-Azab et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving furyl and cinnoline derivatives often lead to the formation of complex structures with significant biological activity. For instance, the creation of antifungal agents from 2-(2-oxo-morpholin-3-yl)-acetamide derivatives showcases the potential chemical reactions and properties of related compounds, indicating a pathway for exploring the chemical reactivity of N-(2-furylmethyl)-2-(3-oxo-5,6,7,8-tetrahydro-2(3H)-cinnolinyl)acetamide (Bardiot et al., 2015).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c19-14(16-9-12-5-3-7-21-12)10-18-15(20)8-11-4-1-2-6-13(11)17-18/h3,5,7-8H,1-2,4,6,9-10H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEULRXKTMNJABL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN(C(=O)C=C2C1)CC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.